2-Bromo-6-isopropyl-nicotinonitrile

• Molecular Formula: C9H9BrN2
• Molecular Weight: 225.08 g/mol
• IUPAC Name: 2-bromo-6-propan-2-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C9H9BrN2/c1-6(2)8-4-3-7(5-11)9(10)12-8/h3-4,6H,1-2H3
• InChI Key: ABWIWKSOMPBNKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=C(C=C1)C#N)Br

Description

2-Bromo-6-isopropyl-nicotinonitrile is a useful research compound. Its molecular formula is C9H9BrN2 and its molecular weight is 225.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-6-isopropyl-nicotinonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-6-isopropyl-nicotinonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of the product of Example 8B (4.35 g, 0.0269 mol), tertrabutylammonium bromide (10.4 g, 0.0323 mol) and phosphorous pentoxide (8.01 g, 1.05 mol) in toluene (80 mL) was heated under reflux for 5 hours. The reaction mixture was then cooled to room temperature, water (80 mL) was added, and the mixture was stirred for 2 h at room temperature. The reaction mixture was diluted with toluene (20 mL) and the organic layer separated. The aqueous layer was washed with toluene (50 mL) and the combined organic layers were washed with brine (50 mL), dried over anhydrous magnesium sulfate, filtered, and concentrated under vacuum to provide the title product as a yellow oil (5.64 g, 93%).